3-(ethylsulfonyl)-N-(6-sulfamoylbenzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 3-ethylsulfonyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C16H15N3O5S3/c1-2-26(21,22)11-5-3-4-10(8-11)15(20)19-16-18-13-7-6-12(27(17,23)24)9-14(13)25-16/h3-9H,2H2,1H3,(H2,17,23,24)(H,18,19,20)
• InChI Key: NFADPFKZTIXVHS-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)N
• Molecular Formula: C16H15N3O5S3
• Molecular Weight: 425.5 g/mol

Description

Benzo[d]thiazole-based compounds are often used in the development of various pharmaceuticals and functional materials. They have been studied for their potential applications in areas such as fluorescence imaging and corrosion inhibition.

Molecular Structure Analysis

Benzo[d]thiazole is a heterocyclic compound, consisting of a benzene ring fused to a thiazole ring. The exact molecular structure of “3-(ethylsulfonyl)-N-(6-sulfamoylbenzo[d]thiazol-2-yl)benzamide” would depend on the specific arrangement and bonding of these components.

Chemical Reactions Analysis

The chemical reactions of benzo[d]thiazole-based compounds can vary widely depending on their specific structures and the conditions under which they are reacted.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific benzo[d]thiazole-based compound would depend on its exact molecular structure. Some general properties of benzo[d]thiazole compounds include high oxidative stability and a rigid planar structure, which enables efficient intermolecular π–π overlap.

Mechanism of Action

The mechanism of action of a benzo[d]thiazole-based compound would depend on its specific structure and the context in which it is used. For example, some benzo[d]thiazole compounds have been studied for their antifungal properties.

Future Directions

Research into benzo[d]thiazole-based compounds is ongoing, with potential applications in areas such as organic electronics, optoelectronics, and medicinal chemistry. Further studies are needed to fully understand the properties and potential uses of these compounds.